(+)-6-Methylergoline-8β-acetonitrile (+)-6-Methylergoline-8β-acetonitrile
Brand Name: Vulcanchem
CAS No.: 18051-18-8
VCID: VC0231028
InChI: InChI=1S/C17H19N3/c1-20-10-11(5-6-18)7-14-13-3-2-4-15-17(13)12(9-19-15)8-16(14)20/h2-4,9,11,14,16,19H,5,7-8,10H2,1H3/t11-,14?,16-/m1/s1
SMILES: CN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CC#N
Molecular Formula: C16H23NO
Molecular Weight: 265.35 g/mol

(+)-6-Methylergoline-8β-acetonitrile

CAS No.: 18051-18-8

Main Products

VCID: VC0231028

Molecular Formula: C16H23NO

Molecular Weight: 265.35 g/mol

(+)-6-Methylergoline-8β-acetonitrile - 18051-18-8

CAS No. 18051-18-8
Product Name (+)-6-Methylergoline-8β-acetonitrile
Molecular Formula C16H23NO
Molecular Weight 265.35 g/mol
IUPAC Name 2-[(6aR,9S)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-9-yl]acetonitrile
Standard InChI InChI=1S/C17H19N3/c1-20-10-11(5-6-18)7-14-13-3-2-4-15-17(13)12(9-19-15)8-16(14)20/h2-4,9,11,14,16,19H,5,7-8,10H2,1H3/t11-,14?,16-/m1/s1
Standard InChIKey LBMFWYCMCHRLBU-YTXUZFAGSA-N
Isomeric SMILES CN1C[C@@H](CC2[C@H]1CC3=CNC4=CC=CC2=C34)CC#N
SMILES CN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CC#N
Canonical SMILES CN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CC#N
Synonyms 6-methyl-8 beta-ergoline acetonitrile
6-methyl-8 beta-ergoline acetonitrile, (8alpha)-isomer
6-methyl-8 beta-ergoline acetonitrile, monohydrochloride, (8alpha,10beta)-isomer
6-methyl-8 beta-ergoline acetonitrile, monomesylate, (8alpha)-isomer
6-methyl-8 beta-ergoline acetonitrile, tartrate, (8beta)-(R-(R*,R*))-isome
PubChem Compound 159842
Last Modified Nov 11 2021
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